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Compound of Interest

Compound Name:
5-Oxocyclohex-3-enecarboxylic

acid

CAS No.: 22748-45-4

Cat. No.: B3031285

Get Quote

Executive Summary
5-Oxocyclohex-3-enecarboxylic acid is a high-value chiral building block derived primarily

from (-)-Quinic acid or (-)-Shikimic acid. Its structure features a cyclic enone (Michael acceptor)

and a carboxylic acid handle, making it a "privileged scaffold" for the synthesis of

neuraminidase inhibitors (e.g., Oseltamivir/Tamiflu), gabapentinoids, and complex alkaloids.

This guide provides a validated workflow for:

Sourcing/Synthesis: Converting (-)-Quinic acid to the enone scaffold.

Functionalization: Executing stereoselective Michael additions.

Application: Mapping its utility in drug discovery pipelines.
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The molecule represents a "Janus" intermediate—simultaneously an acid and an electrophile.

Its utility stems from the ability to functionalize the ring with high stereocontrol, dictated by the

existing chiral centers (if protected) or the inherent ring conformation.

Reactivity Map
The following diagram illustrates the divergent reactivity pathways available to this scaffold.
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Figure 1: Divergent reactivity profile of the 5-oxocyclohex-3-enecarboxylic acid scaffold.

Protocol A: Synthesis from (-)-Quinic Acid
While the molecule can be purchased, in-house synthesis from (-)-Quinic acid is cost-effective

and ensures enantiomeric purity. This route leverages the natural chirality of Quinic acid to

establish the ring geometry.

Mechanism:
Protection: Formation of a cyclohexylidene or isopropylidene acetal.

Oxidation: Conversion of the C5 hydroxyl to a ketone.
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Elimination:

-elimination of the C4-hydroxyl group to install the double bond.

Materials:
Starting Material: (-)-Quinic Acid (CAS: 77-95-2).

Reagents: Cyclohexanone (or Acetone), p-Toluenesulfonic acid (pTsOH), Sodium Periodate

(NaIO4) or Dess-Martin Periodinane.

Solvents: Benzene/Toluene (for Dean-Stark), Dichloromethane.

Step-by-Step Methodology:
Step 1: Acetal Protection (Lactonization)

Setup: Equip a 1L Round Bottom Flask (RBF) with a Dean-Stark trap and reflux condenser.

Reaction: Suspend (-)-Quinic acid (19.2 g, 100 mmol) in benzene (or toluene, 300 mL). Add

cyclohexanone (25 mL) and catalytic pTsOH (100 mg).

Process: Reflux for 12–16 hours until water separation ceases. The reaction simultaneously

forms the lactone and protects the cis-3,4-diol.

Workup: Cool to RT, wash with sat. NaHCO3, dry over MgSO4, and concentrate.

Validation: TLC (Hexane/EtOAc 1:1) should show a major less polar spot.

Step 2: Oxidation & Elimination (The One-Pot Cascade)
Note: Modern variants often use Sodium Periodate for cleavage/elimination sequences, but the

oxidation-elimination route is standard for retaining the 6-membered ring.

Oxidation: Dissolve the protected lactone (10 mmol) in CH2Cl2 (50 mL). Add Dess-Martin

Periodinane (1.1 equiv) at 0°C. Stir for 2 hours.

Elimination: Add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene, 1.2 equiv) dropwise to the

ketone solution. Stir at RT for 4 hours.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quench: Pour into sat. NH4Cl solution. Extract with EtOAc.[1][2]

Purification: Flash chromatography (SiO2, Hexane/EtOAc gradient).

Product:Ethyl 5-oxocyclohex-3-enecarboxylate (if ethanolysis is performed) or the

corresponding lactone intermediate.

Key Checkpoint:

1H NMR (CDCl3): Look for the diagnostic enone signals: two doublets (or ddd) in the 6.0–7.0

ppm region (alkene protons) and the disappearance of the C4/C5 carbinol protons.

Protocol B: Stereoselective Michael Addition
This protocol demonstrates the addition of a soft nucleophile (Thiol) to the enone. This is a

model reaction for introducing heteroatoms (S, N, O) or carbon chains (via Cuprates) with high

stereocontrol.

Objective:
To synthesize cis-3-(R-thio)-5-oxocyclohexanecarboxylic acid derivatives.

Materials:
Substrate: Ethyl 5-oxocyclohex-3-enecarboxylate (1.0 equiv).

Nucleophile: Thiophenol (or Benzyl mercaptan) (1.1 equiv).

Catalyst: Triethylamine (TEA) or Cinchona alkaloid (for enantioselective induction if starting

with racemic material).

Solvent: THF or Toluene.

Procedure:
Preparation: Dissolve the enone (1.0 mmol) in anhydrous THF (5 mL) under Nitrogen

atmosphere.

Cooling: Cool the solution to 0°C to suppress polymerization or 1,2-addition.
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Addition: Add the Thiol (1.1 mmol) followed by catalytic TEA (0.1 mmol).

Note: For asymmetric catalysis on racemic substrates, replace TEA with a chiral

organocatalyst (e.g., Takemoto's catalyst).

Monitoring: Stir at 0°C for 2 hours. Monitor by TLC.[3] The UV-active enone spot will

disappear, replaced by a saturated ketone spot.

Workup: Dilute with Et2O, wash with 1M HCl (to remove amine), then brine. Dry and

concentrate.

Data Analysis (Self-Validation):
Parameter Observation Interpretation

TLC
Disappearance of UV-active

starting material (Rf ~0.5).

Complete consumption of

enone.

1H NMR
Loss of signals at 6.0–7.0

ppm.

Saturation of the double bond

(Successful 1,4-addition).

1H NMR New multiplet at ~3.0–3.5 ppm.
Proton alpha to the new thio-

ether group.

IR

Shift of C=O stretch from

~1680 cm⁻¹ (conjugated) to

~1715 cm⁻¹ (saturated).

Confirmation of enone loss.

Case Study: The Oseltamivir (Tamiflu) Connection
While the commercial Roche synthesis of Oseltamivir utilizes (-)-Shikimic acid via an epoxide

intermediate, 5-oxocyclohex-3-enecarboxylic acid serves as a critical alternative scaffold for

"second-generation" neuraminidase inhibitors and gabapentinoids.

Workflow Comparison
The diagram below highlights where this specific molecule fits into the broader landscape of

antiviral synthesis compared to the industrial standard.
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Figure 2: Strategic positioning of the enone scaffold versus the standard Roche epoxide route.

Why use the Enone?

Diversity: Allows introduction of carbon nucleophiles at C3 (unavailable in the epoxide

opening route).

Gabapentin Synthesis: The saturated form (via reduction of the enone) is a direct precursor

to Gabapentin (Neurontin), utilizing the carboxylic acid for the Curtius rearrangement

sequence.

Safety & Handling Information
Hazard Classification (GHS):

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Storage:

Store at 2–8°C under inert gas (Argon/Nitrogen). The enone functionality makes it

susceptible to polymerization or oxidation upon prolonged exposure to air/light.

Disposal:

Dispose of as hazardous organic waste. Do not release into drains.

References
Federspiel, M., et al. (1999). "Industrial Synthesis of the Key Precursor in the Synthesis of

the Anti-Influenza Drug Oseltamivir Phosphate (Ro 64-0796/002): Ethyl (3R,4S,5R)-4,5-

Epoxy-3-(1-ethylpropoxy)-1-cyclohexene-1-carboxylate." Organic Process Research &

Development. Link

Corey, E. J., et al. (2006). "A Short Enantioselective Pathway for the Synthesis of the Anti-

Influenza Drug Oseltamivir (Tamiflu)." Journal of the American Chemical Society. Link

Barco, A., et al. (1997). "Pollution-free synthesis of 5-oxocyclohex-3-enecarboxylic acid
derivatives from (-)-quinic acid." Tetrahedron. Link

PubChem. (n.d.).[4] "5-Oxocyclohex-3-enecarboxylic acid Compound Summary." National

Library of Medicine. Link

Guareschi, I. (Synthesis of Gabapentin precursors via cyclohexanone derivatives).

ChemicalBook / Patent Literature US4024175. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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